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An In-depth Technical Guide to Benzyltrimethylammonium Tribromide (CAS 111865-47-5)

Introduction
Benzyltrimethylammonium tribromide (BTMABr₃), with CAS number 111865-47-5, is a

quaternary ammonium salt that has emerged as a versatile and highly effective reagent in

modern organic synthesis.[1][2] It is recognized for its role as a solid, stable, and easily

handleable brominating and oxidizing agent, serving as a safer and more convenient

alternative to hazardous liquid bromine.[3][4] This compound is particularly valued for its ability

to perform selective bromination on a wide range of substrates, including aromatic compounds,

ketones, and alkenes.[1][5][6] Its applications extend to the pharmaceutical industry for the

synthesis of active pharmaceutical ingredients (APIs), materials science for creating flame

retardants, and as a phase-transfer catalyst, enhancing reaction rates and yields.[1][2]

Chemical and Physical Properties
BTMABr₃ is typically an orange to dark yellow crystalline powder.[2][4] It is highly soluble in

polar solvents such as water, methanol, and ethanol.[1] Its solid nature allows for accurate

weighing and stoichiometric control in reactions, which is a significant advantage over

elemental bromine.[3]

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium Tribromide
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Property Value References

CAS Number 111865-47-5 [1][2][7][8]

Molecular Formula C₁₀H₁₆NBr₃ [2][7]

Molecular Weight 389.95 - 389.96 g/mol [2][7][9][10]

Appearance
Orange to dark yellow

crystalline powder
[2][4][11]

Melting Point 99-105 °C [2][4][8][12]

Solubility
Highly soluble in water,

methanol, ethanol
[1]

Purity (Assay) 97% to 101% [2][8][11][12]

| Synonyms | BTMABr₃, Benzyl trimethyl ammonium tribromide, N-Benzyl-N,N,N-

trimethylammonium tribromide |[1][2] |

Synthesis and Experimental Protocols
Synthesis of Benzyltrimethylammonium Tribromide
BTMABr₃ can be synthesized in good yield via the reaction of benzyltrimethylammonium

chloride with sodium bromate and hydrobromic acid in an aqueous solution.[4][5][13] An

alternative method involves the direct reaction of benzyltrimethylammonium chloride with

bromine in dichloromethane.[13]
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Caption: Synthesis workflow for Benzyltrimethylammonium Tribromide.

Detailed Experimental Protocol: A detailed protocol for the synthesis of BTMABr₃ is described

by Kajigaeshi et al.[5][13]

Dissolve benzyltrimethylammonium chloride and sodium bromate in water.

Add hydrobromic acid to the aqueous solution.

The reaction proceeds to form Benzyltrimethylammonium tribromide, which precipitates

out of the solution.

The resulting solid is then isolated, typically by filtration, washed, and dried.

Applications in Organic Synthesis
BTMABr₃ is a multifunctional reagent, primarily used as a brominating agent and a mild

oxidizing agent.[4]
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Brominating Agent
As a brominating agent, BTMABr₃ offers high efficiency and selectivity, making it an ideal

substitute for highly toxic liquid bromine.[4] It is effective for the bromination of aromatic

compounds, α-bromination of ketones, and the addition to alkenes.[4][5]
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Caption: Overview of BTMABr₃ applications in organic synthesis.

Experimental Protocol: Dibromination of Acetyl Derivatives[13] This protocol describes the

synthesis of dibromoacetyl derivatives from acetyl compounds.

Dissolve the acetyl derivative (e.g., acetophenone) in a dichloromethane-methanol solvent

mixture.

Add double the molar quantity of BTMABr₃ to the solution at room temperature.

Stir the mixture for 2-7 hours until the orange color of the BTMABr₃ disappears, indicating

the reaction is complete.

Distill the solvent from the reaction mixture.

Extract the resulting precipitate with a suitable solvent like ether.

Dry the ether layer with a drying agent (e.g., magnesium sulfate) and evaporate it in vacuo to

yield the dibromoacetyl product.
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Experimental Protocol: N-Bromination of Amides[14] This method is used for the facile

synthesis of N-bromoamides.

Prepare a stirred solution of sodium hydroxide in ice-cooled water (20 mL).

Over 30 minutes, add finely powdered BTMABr₃ (5 mmol) to the cold aqueous suspension.

Add the amide (5 mmol) to the mixture.

Stir the reaction mixture for 4 hours under the same ice-cooled conditions.

The N-bromoamide product precipitates from the solution.

Filter the precipitate, wash it successively with cold dilute aqueous acetic acid, and dry to

yield the final product.

Selectivity in Aromatic Bromination: BTMABr₃ demonstrates excellent selectivity in the

bromination of activated aromatic compounds like phenols and anilines.[6] By controlling the

molar ratio of BTMABr₃ to the substrate in a dichloromethane-methanol solvent system, one

can achieve high yields of mono-, di-, or tri-brominated products.[6] This level of control is

difficult to achieve with other brominating agents.[6] For benzylic bromination, the reaction is

typically carried out in refluxing benzene with a radical initiator like AIBN.[5]

Oxidizing Agent
BTMABr₃ also functions as a mild oxidizing agent. It has been successfully used for the

oxidation of sulfides to sulfoxides, as well as the oxidation of aldehydes, diols, and alcohols.[3]

Safety and Handling
BTMABr₃ is considered a hazardous substance and requires careful handling. It is classified as

a skin, eye, and respiratory irritant.[7][8] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a dust mask, should always be worn.[8][15]

Table 2: Safety and Handling Information for Benzyltrimethylammonium Tribromide |

Category | Information | References | | :--- | :--- | :--- | | GHS Hazard Statements | H315: Causes

skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |[7][8] |

| GHS Precautionary Statements | P261: Avoid breathing dust.P280: Wear protective
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gloves/eye protection.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338:

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. |[7][8] | | Personal Protective Equipment | Dust mask (type

N95 US), safety glasses/eyeshields, chemical-resistant gloves. |[8][15] | | Storage Conditions |

Store at room temperature in a cool, dry, well-ventilated place.[2][15] Keep container tightly

closed.[15] Store under an inert atmosphere.[7] Protect from light and moisture (hygroscopic).

[16][17][18] | | Fire Fighting Measures | Use water spray, alcohol-resistant foam, dry chemical,

or carbon dioxide. Wear a self-contained breathing apparatus. |[7] | | Accidental Release | Use

personal protective equipment. Avoid dust formation. Sweep up and shovel into a suitable

closed container for disposal. Do not let the product enter drains. |[7][17] |

Conclusion
Benzyltrimethylammonium tribromide is a valuable and versatile reagent in organic

chemistry. Its stability, ease of handling, and high selectivity make it a superior alternative to

liquid bromine for a variety of transformations.[3][6] For researchers, scientists, and drug

development professionals, BTMABr₃ offers an efficient tool for the synthesis of complex

molecules, particularly in the bromination of sensitive substrates and the oxidation of various

functional groups.[1][2][3] Proper adherence to safety and handling protocols is essential when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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